Cas no 1057670-00-4 (2-Ethyl-5-ethynyl-thiophene)

• Product Name: 2-Ethyl-5-ethynyl-thiophene
• CAS No: 1057670-00-4
• MF: C₈H₈S
• MW: 136.214120864868
• CID: 5085426
• PubChem ID: 53434227
• Update Time: 2025-05-26

2-Ethyl-5-ethynyl-thiophene Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-ethynyl-thiophene
• 2-ETHYL-5-ETHYNYLTHIOPHENE
• SCHEMBL10279223
• EN300-787596
• AKOS006240696
• E84951
• BS-52585
• 1057670-00-4
• Thiophene, 2-ethyl-5-ethynyl-
• 2-Ethyl-5-ethynyl-thiophene

• Inchi： 1S/C8H8S/c1-3-7-5-6-8(4-2)9-7/h1,5-6H,4H2,2H3
• InChI Key： YGSZGTTVMFZIEZ-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1CC

Computed Properties

• Exact Mass: 136.03467143g/mol
• Monoisotopic Mass: 136.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-Ethyl-5-ethynyl-thiophene

2-Ethyl-5-Ethynyl-Thiophene: A Comprehensive Overview

The compound with CAS No 1057670-00-4, commonly referred to as 2-Ethyl-5-Ethynyl-Thiophene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This thiophene derivative is characterized by its unique structure, which combines an ethyl group at the 2-position and an ethynyl group at the 5-position of the thiophene ring. The combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable compound for various applications.

Thiophene itself is a five-membered heterocyclic compound with one sulfur atom in the ring. It is known for its aromaticity and stability, which are further enhanced by the presence of substituents like ethyl and ethynyl groups. The ethyl group introduces electron-donating effects, while the ethynyl group, being a strong electron-withdrawing group, creates a balance in the electronic distribution within the molecule. This balance is crucial for applications in electronics and optoelectronics, where precise control over electronic properties is essential.

Recent studies have highlighted the potential of 2-Ethyl-5-Ethynyl-Thiophene in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its use in thin-film transistors (TFTs) and organic photovoltaic (OPV) devices. The molecule's ability to form ordered crystalline structures has been found to significantly improve charge transport properties, making it a promising candidate for high-performance electronic devices.

In addition to its electronic applications, 2-Ethyl-5-Ethynyl-Thiophene has also been investigated for its potential in sensing technologies. Its unique electronic properties allow for sensitive detection of various analytes, including gases and biomolecules. For instance, studies have demonstrated its ability to detect nitrogen dioxide (NO₂) with high sensitivity and selectivity, making it a viable option for environmental monitoring systems.

The synthesis of CAS No 1057670-00-4 typically involves a combination of coupling reactions and cyclization processes. One common approach is the use of Suzuki-Miyaura coupling to introduce the ethynyl group onto the thiophene ring, followed by alkylation to attach the ethyl group at the desired position. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

The structural versatility of 2-Ethyl-5-Ethynyl-Thiophene also makes it a valuable building block for constructing more complex molecular architectures. For example, researchers have used it as a precursor for synthesizing larger conjugated systems, such as oligothiophenes and polyaromatic hydrocarbons (PAHs). These systems are being explored for their potential in advanced materials, including organic light-emitting diodes (OLEDs) and flexible electronics.

In terms of stability, CAS No 1057670-00-4 exhibits good thermal stability under ambient conditions, which is advantageous for its use in high-temperature applications. However, like many organic compounds, it can degrade under harsh conditions such as prolonged exposure to light or strong oxidizing agents. Proper handling and storage are therefore essential to maintain its integrity.

The optical properties of 2-Ethyl-5-Ethynyl-Thiophene have also been extensively studied. Its absorption spectrum shows strong peaks in the visible region, indicating potential applications in light-harvesting devices. Recent advancements in computational chemistry have enabled researchers to model these optical properties with high accuracy, providing deeper insights into their origin and potential optimization strategies.

In conclusion, CAS No 1057670-00-4 (i.e., 2-Ethyl-5-Ethynyl-Thiophene) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties, combined with its structural flexibility and stability, make it an invaluable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in the development of next-generation technologies.